molecular formula C14H20INO B289693 2-ethyl-N-(4-iodophenyl)hexanamide

2-ethyl-N-(4-iodophenyl)hexanamide

Cat. No. B289693
M. Wt: 345.22 g/mol
InChI Key: PEUOCYJGTOJYMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-ethyl-N-(4-iodophenyl)hexanamide, also known as RWJ-51204, is a synthetic compound that has been studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-ethyl-N-(4-iodophenyl)hexanamide involves its ability to selectively inhibit the activity of certain proteins in the body. Specifically, this compound has been found to inhibit the activity of PDE4, which is involved in the regulation of inflammatory responses. By inhibiting this protein, 2-ethyl-N-(4-iodophenyl)hexanamide may be able to reduce inflammation in the body.
Biochemical and Physiological Effects:
2-ethyl-N-(4-iodophenyl)hexanamide has been found to have a variety of biochemical and physiological effects. For example, this compound has been shown to reduce inflammation in animal models of inflammatory diseases. Additionally, 2-ethyl-N-(4-iodophenyl)hexanamide has been found to have analgesic effects, meaning it may be able to reduce pain in the body.

Advantages and Limitations for Lab Experiments

One advantage of using 2-ethyl-N-(4-iodophenyl)hexanamide in lab experiments is its selectivity for certain proteins in the body. This allows researchers to study the function of these proteins in a more targeted way. However, one limitation of using this compound is its potential toxicity. Like many synthetic compounds, 2-ethyl-N-(4-iodophenyl)hexanamide may have adverse effects on the body if used in high concentrations or for prolonged periods of time.

Future Directions

There are several potential future directions for research on 2-ethyl-N-(4-iodophenyl)hexanamide. One area of interest is its potential use as a treatment for inflammatory diseases, such as arthritis and asthma. Additionally, this compound may have applications in the field of pain management, as it has been found to have analgesic effects. Further research is needed to fully understand the potential applications of 2-ethyl-N-(4-iodophenyl)hexanamide in scientific research.

Synthesis Methods

The synthesis of 2-ethyl-N-(4-iodophenyl)hexanamide involves several steps. First, 4-iodoaniline is reacted with 2-ethylhexanoyl chloride to form 2-ethyl-N-(4-iodophenyl)hexanamide. This compound can then be purified and characterized using various analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-ethyl-N-(4-iodophenyl)hexanamide has been studied for its potential applications in scientific research. One area of interest is its use as a tool for studying the function of certain proteins in the body. For example, this compound has been used to selectively inhibit the activity of a protein called PDE4, which is involved in the regulation of inflammatory responses.

properties

Molecular Formula

C14H20INO

Molecular Weight

345.22 g/mol

IUPAC Name

2-ethyl-N-(4-iodophenyl)hexanamide

InChI

InChI=1S/C14H20INO/c1-3-5-6-11(4-2)14(17)16-13-9-7-12(15)8-10-13/h7-11H,3-6H2,1-2H3,(H,16,17)

InChI Key

PEUOCYJGTOJYMW-UHFFFAOYSA-N

SMILES

CCCCC(CC)C(=O)NC1=CC=C(C=C1)I

Canonical SMILES

CCCCC(CC)C(=O)NC1=CC=C(C=C1)I

Origin of Product

United States

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